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Compound of Interest

Compound Name: m-PEG23-alcohol

Cat. No.: B15578918 Get Quote

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of the core physicochemical

properties of methoxy-poly(ethylene glycol)23-alcohol (m-PEG23-alcohol). Designed for

researchers, scientists, and professionals in drug development, this document consolidates key

data, outlines experimental methodologies, and visualizes the role of m-PEG23-alcohol in
drug delivery applications.

Core Physicochemical Properties
m-PEG23-alcohol is a monodisperse polyethylene glycol (PEG) derivative with a terminal

methoxy group and a hydroxyl group. This structure imparts unique characteristics crucial for

its application in bioconjugation, drug delivery, and surface modification. The methoxy group

provides stability and reduces non-specific interactions, while the terminal hydroxyl group

allows for further chemical modification and conjugation to various molecules.

The following table summarizes the key physicochemical properties of m-PEG23-alcohol. It is
important to note that while specific experimental values for m-PEG23-alcohol are not always

available in public literature, data for closely related methoxy polyethylene glycols (mPEGs)

with similar molecular weights (approximately 1000 g/mol ) are provided for reference and are

generally representative.
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Property Value Source

Chemical Name
Methoxy(polyethylene

glycol)23-alcohol
-

Synonyms m-PEG23-OH [1]

CAS Number

9004-74-4 (for poly(ethylene

glycol) monomethyl ether)[1],

2640205-23-6

Molecular Formula C47H96O24 [2]

Molecular Weight 1045.26 g/mol [1]

Appearance

Waxy white to slightly

yellowish solid at room

temperature.

Solubility

Soluble in water, acetone,

methanol, and other polar

organic solvents.[3] Insoluble

in pure hydrocarbons.[4]

Melting Point
Approximately 38 °C (for PEG

1000)
[4]

Boiling Point > 200 °C (for PEG 1000) [5]

Density
Approximately 1.2 g/cm³ at 20

°C (for PEG 1000)
[5]

Purity ≥ 95% [1]

Experimental Protocols
The determination of the physicochemical properties of PEG polymers involves various

standard analytical techniques. Below are detailed methodologies for key experiments.

Melting Point Determination
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The melting point of PEG polymers can be determined using a standard melting point

apparatus or by differential scanning calorimetry (DSC).

Using a Melting Point Apparatus:

Sample Preparation: A small, dry sample of the m-PEG23-alcohol is finely powdered. This

powder is then packed into a capillary tube to a height of 2-3 mm.[6]

Apparatus Setup: The capillary tube is placed in the heating block of the melting point

apparatus.[6]

Heating and Observation: The sample is heated at a controlled rate. The temperature at

which the first droplet of liquid appears is recorded as the onset of melting, and the

temperature at which the entire sample becomes a clear liquid is the completion of melting.

The melting range is reported as these two temperatures.[6] For a more accurate

determination, the heating rate should be slow, around 1 °C per minute, especially near the

expected melting point.[6]

Using Differential Scanning Calorimetry (DSC):

Sample Preparation: A few milligrams of the sample are accurately weighed and hermetically

sealed in an aluminum pan.

Instrument Setup: The DSC instrument is calibrated using standard materials (e.g., indium).

An empty sealed aluminum pan is used as a reference.

Thermal Scan: The sample is subjected to a controlled temperature program, for example,

heating from -20 °C to 100 °C at a rate of 10 °C/min.

Data Analysis: The heat flow to the sample is measured as a function of temperature. The

melting point is determined as the peak temperature of the endothermic transition on the

resulting thermogram.

Solubility Determination
The solubility of m-PEG23-alcohol can be assessed qualitatively and quantitatively.

Qualitative Solubility Assessment:
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Solvent Selection: A range of solvents with varying polarities (e.g., water, ethanol,

dichloromethane, hexane) are chosen.

Procedure: A small amount of m-PEG23-alcohol (e.g., 10 mg) is added to a test tube

containing a specific volume of the solvent (e.g., 1 mL).

Observation: The mixture is vortexed or agitated at a controlled temperature. The solubility is

observed and categorized as soluble, partially soluble, or insoluble.

Quantitative Solubility Determination (Shake-Flask Method):

Sample Preparation: An excess amount of m-PEG23-alcohol is added to a known volume of

the solvent in a sealed container.

Equilibration: The mixture is agitated at a constant temperature for a prolonged period (e.g.,

24-48 hours) to ensure equilibrium is reached.

Separation: The saturated solution is carefully separated from the undissolved solid by

centrifugation and/or filtration.

Quantification: The concentration of the dissolved m-PEG23-alcohol in the clear

supernatant is determined using an appropriate analytical method, such as high-

performance liquid chromatography (HPLC) with a refractive index detector or a gravimetric

method after solvent evaporation.

Role in Drug Delivery
m-PEG23-alcohol is a key component in the PEGylation of therapeutic molecules. PEGylation

is the process of attaching PEG chains to proteins, peptides, or small molecule drugs to

improve their pharmacokinetic and pharmacodynamic properties.[7] This modification can

increase the drug's solubility, stability, and circulation half-life while reducing its immunogenicity.

[7]

The following diagram illustrates a general workflow for the application of m-PEG-alcohol in the

development of a PEGylated drug conjugate.
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Step 1: Activation of m-PEG-alcohol Step 2: Conjugation to Drug

Step 3: Purification Step 4: Characterization & Formulation
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(HO-(CH2CH2O)23-CH3)

Activated m-PEG
(e.g., m-PEG-NHS)

Reaction with
activating agent Activated m-PEG

Therapeutic Drug
(with reactive group, e.g., -NH2)

PEGylated Drug ConjugateCovalent Bonding

Covalent Bonding

Crude Reaction Mixture Purified PEGylated Drug

Chromatography
(e.g., SEC, IEX) Purified PEGylated Drug Final Drug Product

Analysis & Formulation
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General workflow for creating a PEGylated drug using m-PEG-alcohol.

This workflow begins with the chemical activation of the terminal hydroxyl group of m-PEG23-
alcohol to a more reactive species. This activated PEG is then covalently conjugated to a

therapeutic drug molecule. The resulting PEGylated drug is purified from unreacted

components and subsequently characterized and formulated into a final drug product with

improved therapeutic properties.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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